Late transition metal catalyzed α-olefin polymerization and copolymerization with polar monomers
Materials Chemistry Frontiers Pub Date: 2017-08-29 DOI: 10.1039/C7QM00321H
Abstract
In this review, recent developments on late transition metal catalyzed α-olefin polymerization and copolymerization with polar comonomers are described. First, the polymerization mechanisms of early and late transition metal catalyzed α-olefin polymerization are compared. Second, cationic catalysts bearing α-diimine and related ligands as well as neutral catalysts bearing anionic ligands for α-olefin homopolymerization are discussed in detail. Third, late transition metal catalyzed α-olefin copolymerization with polar functionalized comonomers is summarized. Special attention is paid to the regio- and stereo-selectivity induced by late transition metal catalysts in these polymerization and copolymerization reactions.
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